Natural product synthesis in the age of scalability
Natural Product Reports Pub Date: 2013-12-16 DOI: 10.1039/C3NP70090A
Abstract
The ability to procure useful quantities of a molecule by simple, scalable routes is emerging as an important goal in natural product synthesis. Approaches to molecules that yield substantial material enable collaborative investigations (such as SAR studies or eventual commercial production) and inherently spur innovation in chemistry. As such, when evaluating a natural product synthesis, scalability is becoming an increasingly important factor. In this Highlight, we discuss recent examples of natural product synthesis from our laboratory and others, where the preparation of gram-scale quantities of a target compound or a key intermediate allowed for a deeper understanding of biological activities or enabled further investigational collaborations.
Recommended Literature
- [1] Evaluating reduced-form modeling tools for simulating ozone and PM2.5 monetized health impacts†
- [2] All acyclic hydrocarbons: formula periodic table and property overlap plots via chemical combinatorics
- [3] Dispersed MnO2 nanoparticles/sugarcane bagasse-derived carbon composite as an anode material for lithium-ion batteries†
- [4] Dimethyl yellow-based colorimetric chemosensors for “naked eye” detection of Cr3+ in aqueous media via test papers†
- [5] Exploiting cation aggregation in new magnesium amidohaloaluminate electrolytes for magnesium batteries†
- [6] Bipolar cyano-substituted pyridine derivatives for applications in organic light-emitting devices†
- [7] Darzens reaction of thioisatins and sulfonium salts: approach to the synthesis of thiochromenone derivatives with anticancer potency†
- [8] Velocity map imaging study of the photodissociation dynamics of the allyl radical†
- [9] An ultralow-temperature superelastic polymer aerogel with high strength as a great thermal insulator under extreme conditions†
- [10] Energy dispersive X-ray diffraction of lithium–silver vanadium phosphorous oxide cells: in situ cathode depth profiling of an electrochemical reduction–displacement reaction
Journal Nameļ¼Natural Product Reports
Research Products
-
CAS no.: 124387-19-5
